N-[cyano(2,4-difluorophenyl)methyl]-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide

Specification

• CAS No.: 1280922-25-9
• Molecular Formula: C16H14F2N4OS
• Molecular Weight: 348.37
• IUPAC Name: N-[cyano-(2,4-difluorophenyl)methyl]-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C16H14F2N4OS/c1-9-5-10(2)21-16(20-9)24-8-15(23)22-14(7-19)12-4-3-11(17)6-13(12)18/h3-6,14H,8H2,1-2H3,(H,22,23)
• Standard InChI Key: LQUGNTCRXHQIEI-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)SCC(=O)NC(C#N)C2=C(C=C(C=C2)F)F)C

Introduction

N-[cyano(2,4-difluorophenyl)methyl]-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide is a complex organic compound belonging to the class of cyanoacetamides. These compounds are characterized by the presence of a cyano group (-C≡N) attached to an acetamide structure, which makes them versatile precursors in organic synthesis and interesting candidates for various biological activities.

Synthesis Methods

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide can be achieved through several methods. A common approach involves the reaction of appropriate starting materials, such as cyanoacetamides and thiol-containing compounds, under controlled conditions to form the desired structure.

Reaction Scheme

Step	Reactants	Conditions	Product
1	Cyanoacetamide derivative, Pyrimidine-thiol compound	Base, Solvent	Intermediate
2	Intermediate, 2,4-Difluorobenzyl cyanide	Acid, Solvent	Final Compound

Biological Activities and Potential Applications

While the specific biological activities of N-[cyano(2,4-difluorophenyl)methyl]-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide are not fully elucidated, cyanoacetamides in general have been studied for their potential in pharmaceutical applications. They may exhibit activities such as anticancer, antiviral, or anti-inflammatory effects, depending on their structural modifications.

Potential Applications

• Pharmaceuticals: As precursors or active compounds in drug development.

• Organic Synthesis: Useful intermediates for synthesizing complex molecules.

• Biological Research: Tools for studying biological pathways and mechanisms.

Future Research Directions

• Biological Activity Screening: In-depth evaluation of its antiviral, anticancer, or anti-inflammatory properties.

• Structural Optimization: Modification of the compound to enhance its biological efficacy or stability.

• Synthetic Method Improvements: Development of more efficient and cost-effective synthesis protocols.